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Compound of Interest

Compound Name:
2-Chloro-4-(2-fluoro-4-

methoxyphenyl)phenol

CAS No.: 1261931-63-8

Cat. No.: B1425105

Get Quote

Part 1: Executive Summary & Chemical Identity
2-Chloro-4-(2-fluoro-4-methoxyphenyl)phenol is a specialized biaryl building block

employed in the pharmaceutical development of small-molecule kinase inhibitors. It is most

notably associated with the synthesis of AAK1 inhibitors (e.g., analogs related to BMS-986142),

which are investigated for treating neuropathic pain, schizophrenia, and Parkinson's disease.

The compound is synthesized via a regioselective Suzuki-Miyaura coupling, combining a

phenolic halide with an aryl boronic acid. Its structural rigidity and specific halogenation pattern

(chlorine and fluorine) modulate the metabolic stability and binding affinity of the final drug

candidates.

Chemical Identity Table
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Property Detail

Chemical Name 2-Chloro-4-(2-fluoro-4-methoxyphenyl)phenol

IUPAC Name 3'-Chloro-2-fluoro-4-methoxy-[1,1'-biphenyl]-4'-ol

CAS Number
Not Widely Listed (Described in

WO2017059080A1 as an intermediate)

Molecular Formula C₁₃H₁₀ClFO₂

Molecular Weight 252.67 g/mol

SMILES COc1ccc(c(c1)F)c2cc(c(O)c2)Cl

Key Moiety
Biaryl core with ortho-chloro phenol and ortho-

fluoro methoxyaryl

Part 2: Synthesis & Manufacturing Protocols
The synthesis of this biaryl phenol relies on a palladium-catalyzed cross-coupling reaction. The

protocol below is adapted from patent literature (WO2017059080A1) and optimized for

laboratory scale-up.

Core Reaction: Suzuki-Miyaura Coupling
Reaction Logic: The synthesis couples 4-bromo-2-chlorophenol (electrophile) with (2-fluoro-4-

methoxyphenyl)boronic acid (nucleophile).

Why 4-bromo-2-chlorophenol? The bromine at the para position is significantly more reactive

towards oxidative addition by Pd(0) than the chlorine at the ortho position, ensuring

regioselectivity without protecting the phenol (though protection is sometimes used to

improve yield).

Why Cesium Carbonate (Cs₂CO₃)? A mild but effective base that facilitates the

transmetallation step without causing excessive dehalogenation or phenol deprotonation

issues.

Catalyst (PdCl₂(dppf)): A robust ferrocenyl phosphine catalyst that resists oxidation and

performs well with aryl bromides.
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Step-by-Step Protocol
Reagent Preparation:

Substrate A: 4-Bromo-2-chlorophenol (1.0 equiv)

Substrate B: (2-Fluoro-4-methoxyphenyl)boronic acid (1.1 equiv)

Catalyst: PdCl₂(dppf)·CH₂Cl₂ adduct (0.05 equiv)

Base: Cs₂CO₃ (2.0 equiv) or K₂CO₃ (3.0 equiv)

Solvent: 1,4-Dioxane : Water (10:1 ratio)

Reaction Setup:

Charge a reaction vessel with Substrate A, Substrate B, and Base.

Add the solvent mixture and degas with Nitrogen (N₂) for 15 minutes to remove dissolved

oxygen (prevents homocoupling and catalyst deactivation).

Add the Pd catalyst under a positive stream of Nitrogen.

Execution:

Heat the mixture to 80–90°C for 4–12 hours.

Monitor: Use TLC (Hexane:EtOAc 3:1) or HPLC.[1] The starting bromide should be fully

consumed.

Work-up & Purification:

Cool to room temperature.[1] Dilute with Ethyl Acetate (EtOAc) and wash with water and

brine.

Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

Purification: Flash column chromatography on silica gel.[1]
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Eluent: Gradient of 0–30% EtOAc in Hexanes.

Yield: Typically 70–85% as a solid.

Synthesis Workflow Diagram

Reagents:
4-Bromo-2-chlorophenol

(2-Fluoro-4-methoxyphenyl)boronic acid

Catalysis:
PdCl2(dppf), Cs2CO3

1,4-Dioxane/H2O, 80°C

Suzuki Coupling
(C-C Bond Formation)

Work-up:
EtOAc Extraction

Brine Wash

Purification:
Silica Chromatography

(Hex/EtOAc)

Final Product:
2-Chloro-4-(2-fluoro-4-methoxyphenyl)phenol

Click to download full resolution via product page

Caption: Step-wise Suzuki-Miyaura coupling workflow for the synthesis of the target biaryl

phenol.

Part 3: Applications in Drug Discovery
This compound serves as a scaffold for AAK1 (Adaptor-Associated Kinase 1) Inhibitors.

Mechanism of Action Context
AAK1 regulates clathrin-mediated endocytosis. Inhibition of AAK1 disrupts the trafficking of

specific receptors (e.g., Neuregulin-1/ErbB4), which has therapeutic potential in:

Neuropathic Pain: Reducing nociceptive signaling.

Schizophrenia: Modulating synaptic transmission.

Viral Entry: AAK1 is also involved in the entry of viruses like Hepatitis C and Dengue;

inhibitors may have antiviral properties.

Structural Activity Relationship (SAR)
Phenol Group: Often acts as a handle for further functionalization (e.g., ether formation to

attach solubilizing groups or linkers).

2-Chloro Substituent: Provides steric bulk that twists the biaryl bond, forcing a non-planar

conformation essential for fitting into the kinase ATP-binding pocket.
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2-Fluoro Group: Increases metabolic stability (blocks oxidation) and modulates the electronic

properties of the distal ring.

Part 4: Quality Control & Characterization
To ensure the integrity of this intermediate for downstream synthesis, the following QC

parameters are mandatory.

Test Method Acceptance Criteria

Purity
HPLC (C18 column, ACN/H₂O

gradient)
≥ 98.0% (Area %)

Identity ¹H-NMR (400 MHz, DMSO-d₆)
Consistent with structure;

distinct biaryl protons.

Mass Spec LC-MS (ESI-) [M-H]⁻ = 251.0

Appearance Visual Inspection Off-white to light yellow solid

Residual Metal ICP-MS
Pd < 20 ppm (Critical for

pharma intermediates)

Analytical Logic
NMR Validation: Look for the characteristic splitting of the fluorine-coupled protons on the

methoxy-bearing ring. The ¹⁹F-NMR should show a single peak around -110 to -130 ppm.

HPLC Purity: Impurities often include de-halogenated byproducts (des-bromo starting

material) or homocoupled biaryls. These must be controlled below 0.5%.

Part 5: Safety & Handling
Hazards:

Skin/Eye Irritant: Phenolic compounds are generally corrosive or irritating.

Aquatic Toxicity: Halogenated biaryls can be toxic to aquatic life; do not dispose of down

the drain.
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PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid

inhalation of dust.

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of

the phenol group over time.

References
Bristol-Myers Squibb Company. (2017). Biaryl Kinase Inhibitors. WO2017059080A1.

(Describes the synthesis of 2-chloro-4-(2-fluoro-4-methoxyphenyl)phenol as a key

intermediate for AAK1 inhibitors). Link

Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of

Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. (Foundational reference

for the coupling methodology). Link

PubChem.2-Chloro-4-methoxyphenol (Related Structure). National Library of Medicine.

(Used for property estimation of the phenolic core).[2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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